Cas no 898764-50-6 (1-(2,5-dimethylphenyl)-3,3-dimethylbutan-1-one)

• Product Name: 1-(2,5-dimethylphenyl)-3,3-dimethylbutan-1-one
• CAS No: 898764-50-6
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 1946143
• PubChem ID: 24723993
• Update Time: 2025-08-05

1-(2,5-dimethylphenyl)-3,3-dimethylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylphenyl)-3,3-dimethylbutan-1-one
• 2',3,3,5'-TETRAMETHYLBUTYROPHENONE
• CTK5G4564
• AG-H-64593
• DTXSID90642392
• MFCD03841095
• 898764-50-6
• AKOS009338925

• MDL： MFCD03841095
• Inchi： 1S/C14H20O/c1-10-6-7-11(2)12(8-10)13(15)9-14(3,4)5/h6-8H,9H2,1-5H3
• InChI Key： BQKZTXIMDCXDKC-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=CC=1C)CC(C)(C)C

Computed Properties

• Exact Mass: 204.15100
• Monoisotopic Mass: 204.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.93
• Boiling Point: 290.7°C at 760 mmHg
• Flash Point: 118.1°C
• Refractive Index: 1.498
• PSA: 17.07000
• LogP: 3.92230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,5-dimethylphenyl)-3,3-dimethylbutan-1-one

Professional Introduction to 1-(2,5-dimethylphenyl)-3,3-dimethylbutan-1-one (CAS No. 898764-50-6)

1-(2,5-dimethylphenyl)-3,3-dimethylbutan-1-one, identified by its CAS number 898764-50-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural and functional attributes, has garnered attention for its potential applications in various scientific domains. The presence of 2,5-dimethylphenyl and 3,3-dimethylbutan-1-one moieties in its molecular framework imparts distinct chemical properties that make it a valuable candidate for further exploration.

The compound's structural design incorporates a phenyl ring substituted with two methyl groups at the 2 and 5 positions, enhancing its lipophilicity and stability. This feature is particularly relevant in the context of drug design, where optimal solubility and metabolic stability are critical factors. The 3,3-dimethylbutan-1-one moiety contributes to the molecule's overall rigidity, which can be advantageous in interactions with biological targets. Such structural characteristics have positioned this compound as a promising candidate for investigation in medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds derived from aromatic ketones. Among these, 1-(2,5-dimethylphenyl)-3,3-dimethylbutan-1-one has been studied for its potential role in modulating various biological pathways. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for therapeutic applications. Specifically, its interaction with 2,5-dimethylphenyl-based structures has been explored in the context of neurodegenerative diseases, where modulating enzyme activity could lead to significant therapeutic benefits.

The synthesis of 1-(2,5-dimethylphenyl)-3,3-dimethylbutan-1-one involves multi-step organic reactions that highlight the compound's synthetic accessibility. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological evaluation. Techniques such as Friedel-Crafts alkylation and Grignard reactions have been utilized to construct the core aromatic ring structure. Additionally, protecting group strategies have been employed to prevent unwanted side reactions during synthesis.

The pharmacological profile of 1-(2,5-dimethylphenyl)-3,3-dimethylbutan-1-one is currently under extensive investigation. In vitro studies have demonstrated its potential as an inhibitor of certain kinases and proteases involved in inflammation and cancer progression. The compound's ability to interact with these targets suggests its utility in developing novel therapeutic agents. Furthermore, its structural similarity to known bioactive molecules makes it an attractive scaffold for structure-activity relationship (SAR) studies.

The impact of substituents on the pharmacokinetic properties of 1-(2,5-dimethylphenyl)-3,3-dimethylbutan-1-one has been a focal point of research. The presence of methyl groups at the 2 and 5 positions on the phenyl ring enhances hydrophobicity, which can influence absorption and distribution within the body. Additionally, metabolic stability studies have shown that this compound exhibits favorable degradation profiles under physiological conditions. These findings are crucial for assessing its potential as a drug candidate.

In conclusion, 1-(2,5-dimethylphenyl)-3,3-dimethylbutan-1-one, with CAS number 898764-50-6, represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable compound for further exploration. As research continues to uncover new applications and mechanisms of action for this molecule, it is expected to play a crucial role in the development of innovative therapeutic strategies.